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Basic Properties and Research Context of HMM

Hexamethylolmelamine (HMM) is a methylolmelamine with the molecular formula C₉H₁₈N₆O₆ and a

molecular weight of 306.28 g/mol [1]. The scientific literature primarily focuses on its utility as a crucial

precursor or cross-linker in synthesizing more complex and high-performance materials [2] [3] [4].

As a Chemical Intermediate: Recent research highlights the synthesis of a novel trifunctional
melamine-phosphate acrylate oligomer (MPTO) from HMM. This oligomer is used to produce UV-

cured polyurethane coatings with exceptional flame retardancy (UL-94 V-0 rating) and high char yield
(18.4% at 800°C), indicating significant thermal stability [2].

As a Cross-Linking Agent: HMM is documented as a cross-linker in waterborne silicone-modified
alkyd-based coatings, enhancing their mechanical and heat-resistance properties [3]. A Chinese

patent also describes its derivative, hexamethoxymethyl melamine (HMMM) resin, as an excellent
cross-linking agent for rubber vulcanization, improving adhesion and aging resistance [4].

Historical Research: Foundational research on the thermal stability of HMM itself was published in
1973 [5].

Documented Data on Thermal Performance

The following table consolidates quantitative data related to HMM's thermal performance in research

studies:
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Application Context Key Thermal Findings Reference

Flame-Retardant Coating
(MPTO)

High char yield of 18.4% at 800°C as measured by TGA
[2].

Flame-Retardant Coating
(MPTO)

Limiting Oxygen Index (LOI) value of 34.8%, indicating
high flame retardancy [2].

Cross-linker in Alkyd
Coating

Curing of coatings was performed at 130 °C for 15 minutes
[3].

Detailed Experimental Protocols

Here are detailed methodologies for key experiments involving HMM, as described in the research.

Synthesis of Hexamethylolmelamine (HMM)

This is the foundational synthesis protocol as used in recent research to create a flame-retardant oligomer [2].

Objective: To synthesize HMM from melamine and formaldehyde.

Materials: Melamine, formaldehyde solution (37%), sodium hydroxide (NaOH).
Procedure:

Charge melamine (10.0 g, 0.079 mol) and formaldehyde solution (142.72 g, 1.42 mol) into a
round-bottom flask.

Adjust the pH to 8.5–9.5 using a 10% NaOH solution.
Stir and maintain the reaction temperature at 60–65 °C.

Monitor the reaction; the clear mass will solidify, indicating HMM formation.
Cool the mass to 25–30 °C, filter the product, wash with distilled water, and dry in an oven at 70

°C for 8 hours.
Yield: The reported yield is 93.54% [2].

The following diagram outlines the synthesis pathway from melamine to the final UV-cured coating,

showing HMM's central role:
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Synthesis pathway of MPTO from HMM for flame-retardant coatings.

Synthesis of a Melamine-Phosphate Oligomer (MPTO) from HMM

This two-step process transforms HMM into a advanced flame-retardant material [2].

Step A: Synthesis of HMC (a chloro-compound)

Materials: HMM, Phosphorous oxychloride (POCl₃).
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Procedure: Charge HMM (5.0 g, 0.016 mol) with phosphorous oxychloride (45.06 g, 0.293

mol). Heat at 75–80 °C for 4 hours. Remove excess POCl₃ under vacuum at 50–55 °C to obtain
the pale yellow, moisture-sensitive product HMC.

Yield: 98.87%.

Step B: Synthesis of MPTO

Materials: HMC, Hydroxyethyl methacrylate (HEMA), Triethylamine, Methylene dichloride.

Procedure:
Charge HEMA, methylene dichloride, and triethylamine into a flask.

Cool the mixture to 5–10 °C.
Add HMC dropwise over 10-15 minutes.

Monitor the reaction by TLC (methylene dichloride:ethanol, 8.5:1.5).
Upon completion, add distilled water, separate the organic layer, wash it with water, and

evaporate the solvent to obtain MPTO as a pale yellow oil.
Yield: 91.35%.

Formulation and Testing of UV-Cured Coatings

This protocol describes how to incorporate the synthesized oligomer into a coating and evaluate its

properties [2].

Objective: To formulate and test a UV-cured polyurethane coating with MPTO.
Formulation: | Ingredient | Sample 1 (wt%) | Sample 2 (wt%) | Sample 3 (wt%) | Sample 4 (wt%) |
|---|---|---|---|---| | Polyurethane Acrylate | 97 | 87 | 77 | 67 | | MPTO Oligomer | 0 | 10 | 20 | 30 | | Photo-
initiator | 3 | 3 | 3 | 3 | | Total | 100 | 100 | 100 | 100 |

Coating and Curing: Apply the mixture to panels (e.g., wood, steel) and irradiate with a 400 W/inch
UV lamp for 15-20 seconds.

Testing and Characterization:
Thermal Stability: Use Thermogravimetric Analysis (TGA) from room temperature to 800°C

with a heating rate of 10°C/min under a nitrogen atmosphere.
Flame Retardancy: Perform a vertical burning test (UL-94) and determine the Limiting
Oxygen Index (LOI).
Other Tests: Assess mechanical properties via adhesion, pencil hardness, and flexibility tests.

Key Insights for Research and Development
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Beyond Direct Use: The most current research does not focus on HMM's stability in isolation but on

its value in creating heteroatom-rich (Nitrogen-Phosphorus) structures that confer high thermal
stability and flame retardancy to polymers [2].

Stability in Cross-linking: When used as a cross-linker (e.g., HMMM resin), its thermal stability
directly contributes to the performance of the final product, such as improved aging resistance in

vulcanized rubber [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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